Neuraminidase-IN-23

• Molecular Formula: C28H36BClN2O7
• Molecular Weight: 558.9 g/mol
• InChI: InChI=1S/C28H36BClN2O7/c1-4-22(5-2)39-26-13-20(28(34)35)12-25(27(26)32-17(3)33)31-15-19-9-10-23(14-24(19)30)38-16-18-7-6-8-21(11-18)29(36)37/h6-11,13-14,22,25-27,31,36-37H,4-5,12,15-16H2,1-3H3,(H,32,33)(H,34,35)/t25-,26+,27+/m0/s1
• InChIKey: MCVSQLYSCDABBZ-OYUWMTPXSA-N

Procurement Guide for Neuraminidase-IN-23 (33c): A Potent Boron-Containing Neuraminidase Inhibitor

Neuraminidase-IN-23 (also referred to as compound 33c) is a novel, boron-containing N-substituted oseltamivir derivative [1]. It functions as a potent inhibitor of influenza virus neuraminidase (NA), a validated antiviral drug target [1][2]. This compound was identified through an exploratory structure-activity relationship (SAR) study designed to target the 150-cavity of the NA enzyme with a multisite-binding strategy, leading to the discovery of a next-generation anti-influenza agent with a significantly improved broad-spectrum anti-resistance profile [1].

1

Target engagement Neuraminidase inhibition studies across influenza A subtypes

2

Resistance research H275Y mutation profiling and resistance-mechanism characterization

3

Chemotype tool Boron-containing oseltamivir-derivative scaffold for SAR programs

4

Benchmarking Comparator studies vs standard-of-care neuraminidase inhibitors

• [1] Zhang, J., Jia, R., Jia, H., Li, P., Jiang, Y., Bonomini, A., ... & Ma, X. (2024). Elaborate Structural Modifications Yielding Novel Boron-Containing N-Substituted Oseltamivir Derivatives as Potent Neuraminidase Inhibitors with Significantly Improved Broad-Spectrum Antiresistance Profiles. Journal of Medicinal Chemistry, 67(24), 22191-22217. View Source
• [2] DrugBank Online. (n.d.). Neuraminidase. Retrieved April 17, 2026. View Source

Why Neuraminidase-IN-23 Cannot Be Substituted with Standard-of-Care Neuraminidase Inhibitors

Neuraminidase inhibitors (NAIs) like oseltamivir (OSC), zanamivir, and peramivir are cornerstone antivirals for influenza. However, the widespread use of first-generation NAIs has led to the emergence of drug-resistant viral strains, most notably those carrying the H275Y mutation in the N1 subtype, which confer high-level resistance to oseltamivir and cross-resistance to other inhibitors [1]. These resistance mutations can compromise clinical efficacy, creating a need for novel inhibitors that retain potency against both wild-type and resistant viruses [1]. Generic substitution among NAIs is therefore not feasible, as their resistance profiles and antiviral potencies can vary dramatically against specific influenza strains. Neuraminidase-IN-23 was specifically designed and optimized to address these limitations, demonstrating potent, broad-spectrum activity where standard-of-care agents fail [1].

Product

Interchangeability Context

Neuraminidase-IN-23

Boron-containing chemotype; reported retention of activity against H275Y mutant NA

Standard NAIs (oseltamivir, zanamivir)

Non-boron scaffolds; H275Y mutation may confer high-level resistance and cross-resistance

Resistance-profile mismatch limits direct substitution. Assay-response context may differ across subtypes. Verify mutant-enzyme activity in matched assay conditions.

• [1] Zhang, J., Jia, R., Jia, H., Li, P., Jiang, Y., Bonomini, A., ... & Ma, X. (2024). Elaborate Structural Modifications Yielding Novel Boron-Containing N-Substituted Oseltamivir Derivatives as Potent Neuraminidase Inhibitors with Significantly Improved Broad-Spectrum Antiresistance Profiles. Journal of Medicinal Chemistry, 67(24), 22191-22217. View Source

Quantitative Differentiation of Neuraminidase-IN-23 Against Comparators

Broad-Spectrum Potency Against Diverse Influenza A Subtypes

Neuraminidase-IN-23 demonstrates sub-micromolar to nanomolar potency against a panel of wild-type influenza A neuraminidases, including pandemic and zoonotic strains. Its activity surpasses that of oseltamivir (OSC) against group-1 NAs [1]. The compound is effective across H1N1, H3N2, H5N1, and H5N8 subtypes, with IC50 values ranging from 0.013 to 0.26 μM [1][2].

Subtype Inhibition

Head-to-head

IC50 0.013–0.26 μM across H1N1 / H3N2 / H5N1 / H5N8 OSC IC50 0.67–1.34 nM (H1N1/H3N2)

Reported broad-subtype inhibition context; supports multi-strain NA screening

Review absolute potency vs OSC; enzymatic assay context

Evidence Dimension	Inhibitory potency (IC50) against various influenza A neuraminidases
Target Compound Data	IC50 = 0.049 μM (H1N1), 0.26 μM (H3N2), 0.17 μM (H5N1), 0.013 μM (H5N8) [1][2]
Comparator Or Baseline	Oseltamivir (OSC): Mean IC50 = 1.34 nM (0.00134 μM) for A/H1N1 and 0.67 nM (0.00067 μM) for A/H3N2 . Zanamivir: IC50 = 0.95 nM (0.00095 μM) for influenza A .
Quantified Difference	Neuraminidase-IN-23 exhibits an IC50 of 0.049 μM (49 nM) against H1N1, which is approximately 36-fold less potent than oseltamivir's 1.34 nM against the same subtype. The compound's potency is in the high nanomolar range, while comparators are in the low nanomolar range.
Conditions	Enzymatic inhibition assay using recombinant neuraminidase proteins [1]

Why This Matters

This compound offers a broad-spectrum inhibitory profile against multiple clinically relevant influenza A subtypes, including H5N1 and H5N8, which are important for pandemic preparedness research.

• [1] Zhang, J., Jia, R., Jia, H., Li, P., Jiang, Y., Bonomini, A., ... & Ma, X. (2024). Elaborate Structural Modifications Yielding Novel Boron-Containing N-Substituted Oseltamivir Derivatives as Potent Neuraminidase Inhibitors with Significantly Improved Broad-Spectrum Antiresistance Profiles. Journal of Medicinal Chemistry, 67(24), 22191-22217. View Source
• [2] MedChemExpress. (n.d.). Neuraminidase-IN-23 product page. Retrieved April 17, 2026. View Source

Sustained Potency Against the Oseltamivir-Resistant H5N1-H274Y Mutant

A key differentiator for Neuraminidase-IN-23 is its ability to maintain significant inhibitory activity against the oseltamivir-resistant H5N1 neuraminidase carrying the H274Y mutation (H275Y in N1 numbering). The compound's IC50 of 0.74 μM represents a modest 4.4-fold decrease in potency compared to the wild-type H5N1 (IC50 = 0.17 μM) [1][2]. In stark contrast, the H275Y mutation causes a dramatic loss of potency for oseltamivir, with reported fold-increases in IC50 ranging from 200-fold to over 900-fold in various studies [3][4].

H275Y Resistance

Cross-study

4.4-fold IC50 shift (WT → H275Y) vs OSC >200-fold IC50 shift

Supports resistance-profile differentiation; retained mutant-enzyme binding context

Cross-study comparison; verify in matched enzymatic assay

Evidence Dimension	Fold-change in IC50 between wild-type and H275Y mutant neuraminidase
Target Compound Data	4.4-fold increase in IC50 (from 0.17 μM to 0.74 μM) [1][2]
Comparator Or Baseline	Oseltamivir: >200- to 982-fold increase in IC50 [3][4]
Quantified Difference	Neuraminidase-IN-23 exhibits a >45-fold lower shift in potency against the H275Y mutant compared to oseltamivir, indicating significantly better retention of antiviral activity.
Conditions	Enzymatic inhibition assay against recombinant H5N1 wild-type and H5N1-H274Y mutant neuraminidase proteins [1]

Why This Matters

This property establishes Neuraminidase-IN-23 as a critical tool compound for researchers studying drug resistance and developing next-generation antivirals effective against circulating oseltamivir-resistant influenza strains.

• [1] Zhang, J., Jia, R., Jia, H., Li, P., Jiang, Y., Bonomini, A., ... & Ma, X. (2024). Elaborate Structural Modifications Yielding Novel Boron-Containing N-Substituted Oseltamivir Derivatives as Potent Neuraminidase Inhibitors with Significantly Improved Broad-Spectrum Antiresistance Profiles. Journal of Medicinal Chemistry, 67(24), 22191-22217. View Source
• [2] MedChemExpress. (n.d.). Neuraminidase-IN-23 product page. Retrieved April 17, 2026. View Source
• [3] World Health Organization. (2013). Oseltamivir resistance among influenza viruses in northern Viet Nam, 2009–2012. Western Pacific Surveillance and Response Journal, 4(2). View Source
• [4] Table 1. (n.d.). NA mutation(s) and IC50 (nM) (fold increase) for oseltamivir, zanamivir, and peramivir. Retrieved April 17, 2026. View Source

Cellular Antiviral Activity and Selectivity Index

Neuraminidase-IN-23 demonstrates significant antiviral activity in cell culture against both wild-type and H1N1pdm09 strains, with EC50 values of 0.03 μM [1]. Crucially, the compound exhibits a high selectivity index due to its low cytotoxicity, with CC50 values exceeding 200 μM in chicken embryo fibroblast (CEF) cells and 250 μM in Madin-Darby canine kidney (MDCK) cells [1].

Cell-Model Selectivity

Head-to-head

EC50 0.03 μM

SI >6,600 (CEF) | SI >8,300 (MDCK)

Reported cell-model selectivity context; supports antiviral-vs-cytotoxicity endpoint review

Review cell-line specificity; CEF and MDCK models

Evidence Dimension	Antiviral activity (EC50) and cytotoxicity (CC50) in cell culture
Target Compound Data	EC50 = 0.03 ± 0.005 μM (wild-type) and 0.03 ± 0.0008 μM (H1N1pdm09); CC50 > 200 μM (CEF cells) and > 250 μM (MDCK cells) [1]
Comparator Or Baseline	Not directly compared in this study, but the low EC50 and high CC50 values are characteristic of a promising antiviral candidate.
Quantified Difference	The selectivity index (SI), calculated as CC50 / EC50, is >6,667 in CEF cells and >8,333 in MDCK cells, indicating a wide therapeutic window in vitro.
Conditions	Cell-based antiviral assays using CEF and MDCK cells infected with influenza virus [1]

Why This Matters

The high selectivity index suggests that Neuraminidase-IN-23 can effectively inhibit viral replication at concentrations far below those that cause cellular toxicity, a key parameter for advancing compounds into further preclinical development.

• [1] Zhang, J., Jia, R., Jia, H., Li, P., Jiang, Y., Bonomini, A., ... & Ma, X. (2024). Elaborate Structural Modifications Yielding Novel Boron-Containing N-Substituted Oseltamivir Derivatives as Potent Neuraminidase Inhibitors with Significantly Improved Broad-Spectrum Antiresistance Profiles. Journal of Medicinal Chemistry, 67(24), 22191-22217. View Source

Novel Boron-Containing Scaffold for Multisite Binding

Neuraminidase-IN-23 is characterized by its novel boron-containing N-substituted oseltamivir scaffold [1]. This design was inspired by a multisite-binding strategy targeting the 150-cavity of the NA enzyme, an approach shown to yield more potent and selective inhibitors [1]. The incorporation of boron is a key structural modification that distinguishes it from first-generation NAIs like oseltamivir, zanamivir, and peramivir, which do not contain boron and primarily bind to the active site [1].

Scaffold Design

Class-level

Chemotype Boron-containing N-substituted oseltamivir derivative; multisite-binding design targeting NA 150-cavity

Novel chemotype research context; qualitative structural differentiation from first-generation NAIs

In silico docking design; experimental binding-mode validation to verify

Evidence Dimension	Structural novelty and binding mechanism
Target Compound Data	Boron-containing N-substituted oseltamivir derivative designed for multisite binding to the NA 150-cavity [1]
Comparator Or Baseline	First-generation NAIs (oseltamivir, zanamivir, peramivir) are not boron-containing and primarily target the enzyme's active site.
Quantified Difference	Not applicable (qualitative structural differentiation).
Conditions	In silico design and molecular docking studies [1]

Why This Matters

This novel chemotype offers a distinct intellectual property position and a potential pathway to overcome existing resistance mechanisms, making it a valuable tool for structure-based drug design and medicinal chemistry optimization programs.

• [1] Zhang, J., Jia, R., Jia, H., Li, P., Jiang, Y., Bonomini, A., ... & Ma, X. (2024). Elaborate Structural Modifications Yielding Novel Boron-Containing N-Substituted Oseltamivir Derivatives as Potent Neuraminidase Inhibitors with Significantly Improved Broad-Spectrum Antiresistance Profiles. Journal of Medicinal Chemistry, 67(24), 22191-22217. View Source

Primary Research and Preclinical Applications for Neuraminidase-IN-23

Characterization of Oseltamivir-Resistant Influenza Strains

Neuraminidase-IN-23 is an optimal positive control or tool compound for studies focused on the H275Y (H274Y) neuraminidase mutation. Its retained potency against this resistant variant (IC50 = 0.74 μM, a 4.4-fold shift) provides a stark contrast to the dramatic loss of activity seen with oseltamivir (>200-fold shift), enabling clear differentiation of resistance phenotypes in enzymatic and cell-based assays [1][2].

Medicinal Chemistry and Structure-Based Drug Design

As a representative of a novel boron-containing scaffold designed for multisite binding, Neuraminidase-IN-23 serves as an advanced lead compound for medicinal chemistry optimization. Its structure can be used as a starting point for generating new analogs to further improve pharmacokinetic properties or explore interactions with the NA 150-cavity [1].

Broad-Spectrum Antiviral Screening Panels

The compound's potent activity against a diverse panel of influenza A neuraminidases (H1N1, H3N2, H5N1, H5N8) makes it a suitable reference inhibitor for broad-spectrum antiviral screening assays and for validating new assays against zoonotic influenza strains with pandemic potential [1].

In Vitro Toxicology and Selectivity Profiling

The reported high selectivity index (SI > 6,600 in CEF cells) makes Neuraminidase-IN-23 a useful benchmark compound in early-stage in vitro toxicology studies. It can be used to assess the relative cytotoxicity of new neuraminidase inhibitors in development or to evaluate cell-line specific toxicity profiles [1].

Application

Selection Property

Validation Focus

NA resistance profiling

Mutant-enzyme inhibition retention

H275Y vs WT enzyme assay review

Chemotype-guided inhibitor design

Boron-containing oseltamivir scaffold

150-cavity binding-mode analysis

Multi-subtype NA screening panels

Broad-subtype inhibition profile

Zoonotic strain panel review

Cell-model selectivity benchmarking

Reported selectivity index

Cell-line cytotoxicity endpoint review

• [1] Zhang, J., Jia, R., Jia, H., Li, P., Jiang, Y., Bonomini, A., ... & Ma, X. (2024). Elaborate Structural Modifications Yielding Novel Boron-Containing N-Substituted Oseltamivir Derivatives as Potent Neuraminidase Inhibitors with Significantly Improved Broad-Spectrum Antiresistance Profiles. Journal of Medicinal Chemistry, 67(24), 22191-22217. View Source
• [2] MedChemExpress. (n.d.). Neuraminidase-IN-23 product page. Retrieved April 17, 2026. View Source